Cas no 2228586-40-9 (methyl 5-(1-amino-2-methoxypropan-2-yl)furan-2-carboxylate)

• Product Name: methyl 5-(1-amino-2-methoxypropan-2-yl)furan-2-carboxylate
• CAS No: 2228586-40-9
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 6482739
• PubChem ID: 165651787
• Update Time: 2025-10-29

methyl 5-(1-amino-2-methoxypropan-2-yl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-2-methoxypropan-2-yl)furan-2-carboxylate
• EN300-1738503
• 2228586-40-9

• Inchi： 1S/C10H15NO4/c1-10(6-11,14-3)8-5-4-7(15-8)9(12)13-2/h4-5H,6,11H2,1-3H3
• InChI Key： WQBZEGOUHONEOG-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C1=CC=C(C(=O)OC)O1)CN

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.7Ų

Additional information on methyl 5-(1-amino-2-methoxypropan-2-yl)furan-2-carboxylate

Comprehensive Guide to Methyl 5-(1-amino-2-methoxypropan-2-yl)furan-2-carboxylate (CAS No. 2228586-40-9)

Methyl 5-(1-amino-2-methoxypropan-2-yl)furan-2-carboxylate (CAS No. 2228586-40-9) is a specialized chemical compound gaining attention in pharmaceutical and organic synthesis research. This furan-based derivative is characterized by its unique structural features, including an amino group and methoxypropan-2-yl substitution, making it a valuable intermediate in drug discovery and fine chemical production.

The compound's molecular formula and structural complexity position it as a promising candidate for medicinal chemistry applications. Researchers are particularly interested in its potential as a building block for novel therapeutic agents, especially in the development of small molecule drugs targeting various disease pathways. Its furan carboxylate core provides excellent opportunities for further chemical modifications.

In recent years, the demand for specialty chemical intermediates like methyl 5-(1-amino-2-methoxypropan-2-yl)furan-2-carboxylate has grown significantly due to advancements in precision medicine and targeted drug delivery systems. This compound's balanced properties of moderate polarity and functional group diversity make it particularly useful in structure-activity relationship studies and lead optimization processes.

The synthesis of CAS 2228586-40-9 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern green chemistry approaches are being explored to optimize its production, addressing growing concerns about sustainable chemical manufacturing in the pharmaceutical industry.

Analytical characterization of methyl 5-(1-amino-2-methoxypropan-2-yl)furan-2-carboxylate employs advanced techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's structural integrity and purity, which are critical for its intended applications in high-value chemical synthesis.

From a market perspective, this compound represents part of the growing fine chemicals sector, with increasing demand from contract research organizations and pharmaceutical developers. Its relative novelty means there are ongoing opportunities for process innovation and application development, particularly in bioconjugation chemistry and prodrug design.

Storage and handling of methyl 5-(1-amino-2-methoxypropan-2-yl)furan-2-carboxylate require standard laboratory precautions for amino-containing compounds. Proper containment and temperature control help maintain its stability over extended periods, which is important for research continuity and chemical inventory management.

The future outlook for CAS 2228586-40-9 appears promising as researchers continue to explore its potential in drug discovery platforms and chemical biology applications. Its structural features make it particularly interesting for development of enzyme inhibitors and receptor modulators, aligning with current trends in personalized medicine approaches.

For synthetic chemists and pharmaceutical researchers, understanding the properties and applications of methyl 5-(1-amino-2-methoxypropan-2-yl)furan-2-carboxylate provides valuable insights into the design of novel bioactive molecules. The compound's versatility continues to make it a subject of interest in academic and industrial research settings worldwide.